Cas no 55000-14-1 (2-((2-Methylallyl)oxy)aniline)

• Product Name: 2-((2-Methylallyl)oxy)aniline
• CAS No: 55000-14-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1087122
• PubChem ID: 13617333
• Update Time: 2025-07-23

2-((2-Methylallyl)oxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-((2-Methylallyl)oxy)aniline
• LogP
• {2-[(2-Methyl-2-propen-1-yl)oxy]phenyl}aminehydrochloride
• 2-(2-methylprop-2-enoxy)aniline
• 2-[(2-methylprop-2-en-1-yl)oxy]aniline
• 2-[(2-methylprop-2-en-1-yl)oxy]aniline(SALTDATA: HCl)
• 55000-14-1
• DTXSID70545130
• KXWXNGOHHAPVBZ-UHFFFAOYSA-N
• AB01321299-02
• DB-302605
• STL066886
• EN300-7792763
• 2-methallyloxyaniline
• SCHEMBL4804188
• NCGC00326388-01
• 2-[(2-Methyl-2-propenyl)oxy]aniline
• AKOS005288026

• MDL： MFCD06801091
• Inchi： 1S/C10H13NO/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6H,1,7,11H2,2H3
• InChI Key： KXWXNGOHHAPVBZ-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 274.1°C at 760 mmHg
• Flash Point: 122.3°C
• Refractive Index: 1.545
• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-((2-Methylallyl)oxy)aniline

Introduction to 2-((2-Methylallyl)oxy)aniline (CAS No. 55000-14-1) and Its Emerging Applications in Chemical Biology

2-((2-Methylallyl)oxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 55000-14-1, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a combination of aniline and allyl ether moieties, exhibits promising characteristics that make it a valuable scaffold for the development of novel pharmaceuticals, agrochemicals, and materials. The presence of both aromatic and alkenyl functional groups allows for diverse chemical modifications, enabling researchers to tailor its reactivity for specific applications.

The aniline moiety in 2-((2-Methylallyl)oxy)aniline contributes to its ability to participate in various hydrogen bonding interactions, which is crucial for the design of bioactive molecules. Anilines are well-known for their role as pharmacophores in numerous drugs, including those targeting neurological disorders, infectious diseases, and cancer. The 2-methylallyl group introduces a reactive double bond that can undergo addition reactions, such as Michael additions or cross-coupling reactions, providing a means to extend the molecular framework and incorporate additional functional groups. This dual functionality makes 2-((2-Methylallyl)oxy)aniline a compelling candidate for medicinal chemistry campaigns.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to human health. The structural features of 2-((2-Methylallyl)oxy)aniline have been leveraged in the synthesis of inhibitors targeting enzymes involved in metabolic diseases and inflammation. For instance, derivatives of this compound have shown potential in inhibiting cyclooxygenase (COX) enzymes, which are key players in the pro-inflammatory cascade. Additionally, the compound's ability to engage with biological targets through both hydrophobic and polar interactions has been exploited in the design of kinase inhibitors, which are critical for treating cancers and autoimmune diseases.

One of the most exciting applications of 2-((2-Methylallyl)oxy)aniline lies in its use as a building block for drug discovery programs. Researchers have utilized its unique reactivity to develop libraries of compounds that can be screened for biological activity. The compound's alkenyl group serves as a handle for constructing complex molecules via palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are widely employed in the synthesis of heterocyclic scaffolds found in many drugs. Furthermore, the aniline moiety can be further functionalized to introduce pharmacophoric elements that enhance binding affinity to therapeutic targets.

The pharmaceutical industry has also explored 2-((2-Methylallyl)oxy)aniline as a precursor for the development of novel analgesics and anti-inflammatory agents. By modifying the substitution patterns on the aniline ring or introducing additional functional groups via the allyl ether linkage, chemists have generated a series of derivatives with improved pharmacokinetic profiles. These efforts have led to the identification of compounds with enhanced selectivity and reduced side effects compared to existing therapies. The versatility of 2-((2-Methylallyl)oxy)aniline in this context underscores its importance as a molecular scaffold.

Beyond pharmaceutical applications, 2-((2-Methylallyl)oxy)aniline has found utility in materials science and agrochemical research. Its ability to form stable complexes with metal ions has been exploited in the development of catalysts for organic transformations. Additionally, derivatives of this compound have been investigated as potential ligands for metal-organic frameworks (MOFs), which are gaining traction for their applications in gas storage and separation technologies. In agrochemistry, modifications of 2-((2-Methylallyl)oxy)aniline have yielded compounds with herbicidal and pesticidal properties, contributing to sustainable agricultural practices.

The synthesis of 2-((2-Methylallyl)oxy)aniline itself is an intriguing aspect that highlights its synthetic value. Traditional methods involve nucleophilic substitution reactions between 4-hydroxybenzaldehyde derivatives and allylmagnesium bromide followed by methylation or other functionalization steps. However, advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed reactions that minimize byproduct formation and improve yields. These developments have made it more feasible to produce 55000-14-1 on scales suitable for industrial applications.

Recent studies have also explored the mechanistic aspects of reactions involving (CAS No.) 55000-14-1, providing insights into how its structural features influence reactivity. For example, computational studies have revealed that the presence of the methyl group on the allyl side chain affects electron density distribution across the molecule, thereby influencing its participation in various chemical transformations. Such understanding is crucial for designing derivatives with tailored properties.

The future prospects for (product name) 55000-14-1 are bright, with ongoing research focusing on expanding its utility across multiple domains. In drug discovery, efforts are underway to develop next-generation therapeutics based on analogs of this compound that exhibit improved efficacy and safety profiles. In materials science, researchers are exploring its potential as a precursor for advanced polymers with unique mechanical and electronic properties. As our understanding of molecular interactions deepens, it is likely that new applications will emerge, further solidifying the importance of this versatile compound.